Cas no 648896-35-9 (8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)-)
648896-35-9 structure
Product Name:8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)-
CAS No:648896-35-9
MF:C13H11N3O
MW:225.245942354202
CID:413224
PubChem ID:57939264
Update Time:2025-04-19
8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)-
- 2-(2-methylimidazol-1-yl)quinolin-8-ol
- DTXSID20728350
- SCHEMBL8344232
- 648896-35-9
- 2-(2-Methyl-1H-imidazol-1-yl)quinolin-8-ol
-
- Inchi: 1S/C13H11N3O/c1-9-14-7-8-16(9)12-6-5-10-3-2-4-11(17)13(10)15-12/h2-8,17H,1H3
- InChI Key: PCXZGIFDBHIYTB-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2C=CC(=NC=21)N1C=CN=C1C
Computed Properties
- Exact Mass: 225.09033
- Monoisotopic Mass: 225.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- PSA: 50.94
8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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